Cas no 64908-88-9 (2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)-)

2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- is a specialized organic compound featuring a conjugated enone structure with both aminophenyl and pyridinyl substituents. This molecular framework imparts unique electronic and reactivity properties, making it valuable in synthetic chemistry and materials science applications. The presence of the amino group enhances its potential as a building block for functionalized polymers or coordination complexes, while the pyridinyl moiety contributes to its ligand capabilities in metal-organic frameworks (MOFs) or catalysis. Its structural versatility allows for further derivatization, enabling tailored modifications for advanced research in photochemistry or pharmaceutical intermediates. The compound’s well-defined conjugation system may also support studies in optoelectronic materials.
2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- structure
64908-88-9 structure
Product Name:2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)-
CAS No:64908-88-9
MF:C14H12N2O
MW:224.257883071899
MDL:MFCD00223958
CID:507870
PubChem ID:6434888
Update Time:2025-05-21

2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)-
    • (2E)-1-(4-Aminophenyl)-3-pyridin-3-yl-prop-2-en-1-one
    • (E)-1-(4-aminophenyl)-3-pyridin-3-ylprop-2-en-1-one
    • (2E)-1-(4-aminophenyl)-3-(pyridin-3-yl)prop-2-en-1-one
    • 1-(4-amino-phenyl)-3-pyridin-3-yl-propenone
    • 4'-Amino-3-(3-piridyl)acrylophenone
    • 4'-Amino-3-azachalkon
    • 4'-Amino-3-azachalkon [Czech]
    • ACRYLOPHENONE,4'-AMINO-3-(3-PYRIDYL)
    • 1-(4-Aminophenyl)-3-(pyridin-3-yl)prop-2-en-1-one
    • STK504880
    • AKOS003743700
    • SCHEMBL6794941
    • ACRYLOPHENONE, 4'-AMINO-3-(3-PYRIDYL)-
    • MFCD00223958
    • SCHEMBL6794938
    • (E)-1-(4-Aminophenyl)-3-(pyridin-3-yl)prop-2-en-1-one
    • BRN 0393643
    • (2E)-1-(4-aminophenyl)-3-pyridin-3-ylprop-2-en-1-one
    • 64908-88-9
    • MDL: MFCD00223958
    • Inchi: 1S/C14H12N2O/c15-13-6-4-12(5-7-13)14(17)8-3-11-2-1-9-16-10-11/h1-10H,15H2/b8-3+
    • InChI Key: XNRPHFPVYAZSBF-FPYGCLRLSA-N
    • SMILES: O=C(/C=C/C1C=NC=CC=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 224.09500
  • Monoisotopic Mass: 224.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 55.98000
  • LogP: 3.14110

2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- Security Information

  • HazardClass:IRRITANT

2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- Pricemore >>

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2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- Related Literature

Additional information on 2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)-

Comprehensive Overview of 2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- (CAS No. 64908-88-9)

2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)-, with the CAS number 64908-88-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure combining an aminophenyl group and a pyridinyl moiety, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its relevance in contemporary research is underscored by its potential applications in drug discovery, catalysis, and functional polymers.

In recent years, the demand for high-performance intermediates like 2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role as a building block for designing targeted therapies and smart materials. The compound's electron-rich aromatic systems and reactive functional groups make it a valuable candidate for molecular engineering and covalent organic frameworks (COFs).

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Propen-1-one derivatives?" The synthesis typically involves condensation reactions between 4-aminoacetophenone and 3-pyridinecarboxaldehyde, followed by purification via column chromatography. Another trending topic is its potential in photodynamic therapy (PDT), where its light-absorbing properties are explored for cancer treatment. These applications align with the growing interest in non-invasive therapies and personalized medicine.

From an industrial perspective, 64908-88-9 is often discussed in the context of scalable synthesis and process optimization. Companies specializing in fine chemicals prioritize its production due to its role in manufacturing high-value agrochemicals and electronic materials. Environmental considerations, such as solvent-free reactions and catalytic efficiency, are also hot topics, reflecting the shift toward sustainable chemistry.

In summary, 2-Propen-1-one,1-(4-aminophenyl)-3-(3-pyridinyl)- (CAS 64908-88-9) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from biomedical research to advanced material design—highlight its importance in addressing global challenges like healthcare sustainability and energy-efficient technologies. As research progresses, this compound is poised to play a pivotal role in shaping the future of functional chemistry.

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